Cas no 1033463-20-5 (5-Chloro-1-(2-chloro-6-fluorobenzyl)-6-oxo-1,6-dihydro-3-pyridinecarbaldehyde)

• Product Name: 5-Chloro-1-(2-chloro-6-fluorobenzyl)-6-oxo-1,6-dihydro-3-pyridinecarbaldehyde
• CAS No: 1033463-20-5
• MF: C₁₃H₈Cl₂FNO₂
• MW: 300.112524986267
• MDL: MFCD10758058
• CID: 4568782
• Update Time: 2023-11-22

5-Chloro-1-(2-chloro-6-fluorobenzyl)-6-oxo-1,6-dihydro-3-pyridinecarbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-chloro-1-(2-chloro-6-fluorobenzyl)-6-oxo-1,6-dihydro-3-pyridinecarbaldehyde
• 3-Pyridinecarboxaldehyde, 5-chloro-1-[(2-chloro-6-fluorophenyl)methyl]-1,6-dihydro-6-oxo-
• 5-Chloro-1-(2-chloro-6-fluorobenzyl)-6-oxo-1,6-dihydro-3-pyridinecarbaldehyde

• MDL： MFCD10758058
• Inchi： 1S/C13H8Cl2FNO2/c14-10-2-1-3-12(16)9(10)6-17-5-8(7-18)4-11(15)13(17)19/h1-5,7H,6H2
• InChI Key： MBJKIJDANCOFLM-UHFFFAOYSA-N
• SMILES： C1N(CC2=C(F)C=CC=C2Cl)C(=O)C(Cl)=CC=1C=O

Computed Properties

• Exact Mass: 298.991612g/mol
• Monoisotopic Mass: 298.991612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 300.11g/mol
• XLogP3: 2.6
• Topological Polar Surface Area: 37.4Ų

5-Chloro-1-(2-chloro-6-fluorobenzyl)-6-oxo-1,6-dihydro-3-pyridinecarbaldehyde Security Information

• HazardClass：IRRITANT